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Compound of Interest

Compound Name: 4-Ethoxy-2-butanol

CAS No.: 53892-34-5

Cat. No.: B13255081

Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Performance

Analysis of 4-Ethoxy-2-butanol Against Key Alternative Solvents.

This guide provides a comprehensive performance benchmark of 4-Ethoxy-2-butanol, a
secondary alcohol and ether solvent, in various formulations. Due to the limited publicly

available experimental data specifically for 4-Ethoxy-2-butanol, this guide establishes its

performance profile through structural analogy with well-characterized glycol ethers and

provides a comparative analysis against common alternatives. The information herein is

supported by established testing protocols and toxicological data to empower formulation

scientists in making informed solvent selections.

Executive Summary
4-Ethoxy-2-butanol (CAS: 53892-34-5) is a versatile solvent with potential applications in

coatings, inks, cleaning agents, and pharmaceutical formulations.[1] As a member of the glycol

ether family, its performance is characterized by a balance of ether and alcohol functionalities,

offering a unique combination of solvency, viscosity reduction, and evaporation rate. This guide
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benchmarks its anticipated performance against three widely used glycol ethers: Ethylene

Glycol Monobutyl Ether (EGBE), Propylene Glycol Monomethyl Ether (PM), and Di(propylene

glycol) Methyl Ether (DPM).

Comparative Performance Data
The following tables summarize the key physicochemical properties and performance metrics

of 4-Ethoxy-2-butanol and its alternatives. Values for 4-Ethoxy-2-butanol are estimated

based on its chemical structure and comparison with isomeric and related compounds where

direct experimental data is unavailable.

Table 1: Physicochemical Properties

Property
4-Ethoxy-2-
butanol

Ethylene
Glycol
Monobutyl
Ether (EGBE)

Propylene
Glycol
Monomethyl
Ether (PM)

Di(propylene
glycol) Methyl
Ether (DPM)

CAS Number
53892-34-5[1][2]

[3]
111-76-2 107-98-2 34590-94-8

Molecular

Formula
C₆H₁₄O₂ C₆H₁₄O₂ C₄H₁₀O₂ C₇H₁₆O₃

Molecular Weight

( g/mol )
118.17[1][2][3] 118.17 90.12 148.2

Boiling Point (°C)
~160-170

(estimated)
171 120 190-198

Flash Point (°C)
~60-70

(estimated)
61 32 75

Water Solubility
Moderate to High

(predicted)
Miscible Miscible Miscible

Table 2: Key Performance Indicators
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Performance
Metric

4-Ethoxy-2-
butanol

Ethylene
Glycol
Monobutyl
Ether (EGBE)

Propylene
Glycol
Monomethyl
Ether (PM)

Di(propylene
glycol) Methyl
Ether (DPM)

Evaporation Rate

(n-BuAc = 1.0)

~0.1 - 0.2

(estimated)
0.08 0.62 0.02

Kauri-Butanol

(KB) Value

~50-100

(estimated)
~60 Unlimited ~75

Viscosity

Reduction

Efficiency

Good (predicted) Excellent Good Excellent

Experimental Protocols
The following are detailed methodologies for key experiments to determine the performance

metrics cited above.

Determination of Evaporation Rate
This protocol is based on the ASTM D3539 standard test method.[4][5][6][7][8]

Objective: To determine the relative evaporation rate of a solvent compared to a standard (n-

butyl acetate).

Methodology:

A specified volume of the solvent is dispensed onto a filter paper disc suspended from a

balance in a controlled-temperature cabinet.

A stream of dry air at a constant flow rate is passed over the filter paper.

The weight loss of the solvent is recorded over time.

The time taken for 90% of the solvent to evaporate is determined.
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The relative evaporation rate is calculated by dividing the 90% evaporation time of the

reference solvent (n-butyl acetate) by the 90% evaporation time of the sample solvent.

Assessment of Viscosity Reduction Power
This protocol is based on the ASTM D445 standard test method for kinematic viscosity.[9][10]

[11][12][13]

Objective: To measure the efficiency of a solvent in reducing the viscosity of a resin solution.

Methodology:

Prepare a stock solution of a standard resin (e.g., nitrocellulose, alkyd) in a non-volatile

solvent at a known concentration.

Add a measured amount of the test solvent to the resin solution to achieve a specific solids

content.

Measure the kinematic viscosity of the resulting solution using a calibrated glass capillary

viscometer at a controlled temperature.

The time taken for the solution to flow between two marked points on the viscometer is

measured.

The kinematic viscosity is calculated by multiplying the flow time by the viscometer

calibration constant.

Compare the viscosities of solutions with the same resin solids content but different solvents

to determine the relative viscosity reduction efficiency.

Measurement of Solvency Power (Kauri-Butanol Value)
This protocol is based on the ASTM D1133 standard test method.[14][15][16][17][18]

Objective: To determine the relative solvency power of a hydrocarbon solvent.

Methodology:
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A standard solution of kauri gum in n-butanol is prepared.

The test solvent is titrated into the kauri-butanol solution until a defined turbidity (cloudiness)

is reached, indicating the precipitation of the kauri gum.

The volume of the test solvent required to reach the turbidity point is recorded.

The Kauri-Butanol (KB) value is calculated based on the volume of solvent used. A higher

KB value indicates a stronger solvency power.

Experimental and Logical Workflows
Experimental Workflow for Solvent Performance Evaluation

Sample Preparation

Performance Tests
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Caption: Workflow for solvent performance evaluation.

Toxicological Profile and Metabolic Pathway
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For professionals in drug development and other fields where biocompatibility is a concern,

understanding the toxicological profile of a solvent is crucial. While 4-Ethoxy-2-butanol is not

intended for direct therapeutic use, its metabolic fate is relevant for safety assessments. Glycol

ethers are primarily metabolized in the liver by alcohol dehydrogenase.[19] The resulting

metabolites are largely responsible for the toxic effects observed with some members of this

chemical class.[19]

The E-series glycol ethers, such as EGBE, can be metabolized to alkoxyacetic acids, which

have been associated with reproductive and developmental toxicity in animal studies.[20][21]

P-series glycol ethers, like PM and DPM, are generally considered to have a more favorable

toxicological profile as they are metabolized to less toxic compounds.[22] Given its structure, 4-
Ethoxy-2-butanol would be expected to follow a metabolic pathway similar to other ethylene

glycol ethers.
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General Metabolic Pathway of Ethylene Glycol Ethers
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Caption: Metabolic pathway of ethylene glycol ethers.

Conclusion
4-Ethoxy-2-butanol presents a promising profile as a versatile solvent with a moderate

evaporation rate and good predicted solvency. Its performance is expected to be comparable to

other ethylene glycol ethers like EGBE. For applications requiring slower evaporation and

strong solvency, it may offer advantages. However, for formulations where a faster evaporation

rate is desired, P-series solvents like PM may be more suitable. The choice of solvent will
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ultimately depend on the specific requirements of the formulation, including desired drying time,

resin compatibility, and regulatory considerations. The experimental protocols provided in this

guide offer a framework for conducting direct comparative studies to validate the performance

of 4-Ethoxy-2-butanol in specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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